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Cat. No.: B558499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

N-tert-Butoxycarbonyl-L-isoleucine (Boc-L-isoleucine) is a critical amino acid derivative

extensively utilized in synthetic organic chemistry, particularly in the realm of peptide synthesis

and pharmaceutical research.[1] The tert-butyloxycarbonyl (Boc) protecting group on the α-

amino function provides stability and facilitates controlled, stepwise assembly of amino acids

into complex peptide chains.[1][2] This guide provides an in-depth overview of the core

chemical properties, experimental protocols, and key applications of Boc-L-isoleucine, tailored

for professionals in drug development and chemical research.

Core Chemical and Physical Properties
Boc-L-isoleucine is typically a white crystalline powder.[1][3] Its structural and physical

characteristics are fundamental to its application in synthesis.

Table 1: Key Identifiers and Physical Properties of Boc-L-Isoleucine

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b558499?utm_src=pdf-interest
https://www.chemimpex.com/products/11603
https://www.chemimpex.com/products/11603
https://www.guidechem.com/encyclopedia/boc-l-isoleucine-dic17244.html
https://www.chemimpex.com/products/11603
https://www.chemimpex.com/fr/collections/protected-amino-acids-linkers/products/11603
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 13139-16-7 [1][4][5]

Molecular Formula C₁₁H₂₁NO₄ [1][5][6]

Molecular Weight 231.29 g/mol [4][5][6]

Appearance
White to off-white crystalline

powder
[1][2][3]

Melting Point 66-73 °C [1][4][5][7]

Boiling Point ~373.37 °C (estimated) [4]

Purity ≥ 98% [1][5]

Table 2: Solubility and Optical Activity of Boc-L-Isoleucine

Property Value Conditions Reference

Solubility Insoluble Water [4][8]

Soluble Methanol, Acetic Acid [4][8][9]

Slightly Soluble DMSO [4]

Optical Rotation [α]D²⁰ = +4 ± 2° c=2 in Methanol [1][3]

[α]D²⁰ = +2.7° c=2 in Acetic Acid [4][7]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of Boc-L-isoleucine.

Table 3: NMR and IR Spectroscopic Data for Boc-L-Isoleucine
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Spectrum Parameters
Peaks (δ in ppm for
NMR, cm⁻¹ for IR)

Reference

¹H NMR 500 MHz, CDCl₃

δ: 5.02 (d, 1H), 4.30

(dd, 1H), 1.83-1.99

(m, 1H), 1.46 (s, 9H),

1.15-1.54 (m, 2H),

0.98 (d, 3H), 0.94 (t,

3H)

[4]

¹³C NMR 125 MHz, CDCl₃

δ: 177.2, 155.9, 80.2,

58.0, 37.9, 28.5, 25.0,

15.7, 11.8

[4]

IR KBr Wafer

3292, 2967, 2880,

1713 (C=O, acid),

1661 (C=O,

carbamate), 1504,

1368, 1159

[4][6]

Experimental Protocols
The following sections detail common experimental methodologies involving Boc-L-isoleucine.

Synthesis of Boc-L-Isoleucine
The standard procedure for N-terminal protection of L-isoleucine involves its reaction with di-

tert-butyl dicarbonate (Boc₂O) under basic conditions.

Methodology:

Dissolution: L-isoleucine (1.0 equiv) is dissolved in a 1 M sodium hydroxide (NaOH) solution

and cooled in an ice bath.[4]

Reagent Addition: A solution of di-tert-butyl dicarbonate (Boc₂O, 1.2 equiv) in dioxane is

added slowly to the cooled amino acid solution.[4]
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Reaction: The mixture is stirred at ambient temperature for approximately 24 hours to ensure

complete reaction.[4]

Workup: The pH of the solution is adjusted to ~10 with 1 M NaOH. The mixture is washed

with ether to remove unreacted Boc₂O and other non-polar impurities.[4]

Acidification & Extraction: The aqueous phase is then acidified to pH 2 with 1 M hydrochloric

acid (HCl), leading to the precipitation or oiling out of the product. The Boc-L-isoleucine is

subsequently extracted using ethyl acetate.[4]

Purification: The combined organic extracts are washed with brine, dried over anhydrous

sodium sulfate (Na₂SO₄), and the solvent is removed under reduced pressure to yield the

final product.[4]

Application in Boc-Strategy Solid-Phase Peptide
Synthesis (SPPS)
Boc-L-isoleucine is a cornerstone of the Boc/Bzl strategy in Solid-Phase Peptide Synthesis

(SPPS).[10][11] This methodology involves the stepwise addition of N-terminally Boc-protected

amino acids to a growing peptide chain anchored to a solid resin support.

Workflow for a Single Coupling Cycle:

Resin Preparation: The synthesis begins with the C-terminal amino acid attached to a

suitable resin (e.g., Merrifield or PAM resin).[12]

Boc Deprotection: The N-terminal Boc group of the resin-bound peptide is removed by

treatment with an acid, typically trifluoroacetic acid (TFA) in dichloromethane (DCM).[10][12]

This exposes a free amine at the N-terminus, which exists as a TFA salt.[13]

Neutralization: The protonated amine is neutralized to the free amine by washing with a

hindered base, most commonly diisopropylethylamine (DIEA), in a solvent like DCM or DMF.

[13] In situ neutralization protocols, where neutralization occurs simultaneously with

coupling, are also widely used to improve efficiency.[14]

Amino Acid Activation & Coupling: The incoming Boc-L-isoleucine's carboxyl group is

activated using a coupling reagent such as HBTU or HATU.[10] The activated amino acid is
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then added to the resin, where it couples with the free amine of the peptide chain, forming a

new peptide bond.[15]

Washing: The resin is thoroughly washed to remove excess reagents and byproducts before

initiating the next cycle of deprotection and coupling.[15]

This cycle is repeated until the desired peptide sequence is assembled.

Deprotection Step Neutralization Step

Coupling Step

Peptide-Resin
(N-terminal Boc)

Deprotection
(TFA / DCM)

Peptide-Resin
(N-terminal NH3+TFA-)

Neutralization
(DIEA)

Peptide-Resin
(N-terminal NH2)

CouplingBoc-L-Isoleucine + 
Coupling Reagent (HBTU)

Elongated Peptide-Resin
(New N-terminal Boc)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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